Cas no 59068-03-0 (2-Propanol,1,3-bis[(2-ethylhexyl)oxy]-)

2-Propanol,1,3-bis[(2-ethylhexyl)oxy]- structure
59068-03-0 structure
Product Name:2-Propanol,1,3-bis[(2-ethylhexyl)oxy]-
CAS No:59068-03-0
MF:C19H40O3
MW:316.519106864929
CID:372712
PubChem ID:100946
Update Time:2025-04-19

2-Propanol,1,3-bis[(2-ethylhexyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol,1,3-bis[(2-ethylhexyl)oxy]-
    • 1,3-Bis((2-ethylhexyl)oxy)propan-2-ol
    • 1,3-bis(2-ethylhexoxy)propan-2-ol
    • 1,3-bis[(2-ethylhexyl)oxy]propan-2-ol
    • SCHEMBL101962
    • DTXSID50974520
    • NS00055772
    • 59068-03-0
    • EINECS 261-587-9
    • 1,3-bis-(2-ethylhexyloxy)-2-propanol
    • Inchi: 1S/C19H40O3/c1-5-9-11-17(7-3)13-21-15-19(20)16-22-14-18(8-4)12-10-6-2/h17-20H,5-16H2,1-4H3
    • InChI Key: PHAAUEVTVVDDGA-UHFFFAOYSA-N
    • SMILES: O(CC(COCC(CC)CCCC)O)CC(CC)CCCC

Computed Properties

  • Exact Mass: 316.2979
  • Monoisotopic Mass: 316.298
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 16
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • Density: 0.895
  • Boiling Point: 402.5°C at 760 mmHg
  • Flash Point: 197.2°C
  • Refractive Index: 1.449
  • PSA: 38.69
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